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Introduction

Ribonuclease L (RNase L) is a crucial enzyme in the innate immune system, acting as a key
effector in the interferon-induced antiviral response.[1] Its activation is tightly regulated and,
once triggered, leads to the degradation of both viral and cellular RNA, thereby inhibiting viral
replication and inducing apoptosis in infected cells.[2][3] The activation of RNase L is initiated
by the binding of 2',5'-oligoadenylates (2-5A), which are synthesized by oligoadenylate
synthetases (OAS) upon sensing double-stranded RNA (dsRNA), a common hallmark of viral
infection.[4][5][6] This activation involves the dimerization of latent RNase L monomers.[2]
Small molecules that can induce this dimerization and subsequent activation of RNase L, so-
called "RNase L recruiters," have significant therapeutic potential, particularly in the
development of Ribonuclease Targeting Chimeras (RiboTACSs) for the targeted degradation of
pathogenic RNAs.[7][8]

DNA-Encoded Library (DEL) technology offers a powerful platform for the discovery of such
novel small molecule recruiters.[9][10] DELs are vast collections of chemical compounds, often
numbering in the billions, where each molecule is covalently linked to a unique DNA barcode
that encodes its chemical structure.[11][12] This technology enables the simultaneous
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screening of an immense chemical space against a protein target in a single experiment,
significantly accelerating the early stages of drug discovery.[9][13] This document provides a
detailed overview and protocols for applying DEL technology to identify and validate new
RNase L recruiters.

The RNase L Activation Pathway

The canonical activation of RNase L is a multi-step signaling cascade initiated by the presence
of viral dsRNA. Interferon signaling upregulates the expression of OAS enzymes.[2] These
enzymes are activated by dsRNA and polymerize ATP into 2-5A.[5] The 2-5A molecules then
bind to the ankyrin repeat domains of inactive RNase L monomers, inducing a conformational
change that promotes dimerization and activation of the ribonuclease domains.[4][5] Activated
RNase L then cleaves single-stranded RNAs, primarily after UpU and UpA sequences.[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sptlabtech.com/applications/dna-encoded-library-del-screening
https://www.vipergen.com/understanding-del-screening-from-target-binding-to-hit-validation/
https://en.wikipedia.org/wiki/Ribonuclease_L
https://academic.oup.com/nar/article/49/11/6007/6130846
https://pmc.ncbi.nlm.nih.gov/articles/PMC3976596/
https://academic.oup.com/nar/article/49/11/6007/6130846
https://pmc.ncbi.nlm.nih.gov/articles/PMC2706398/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

RNase L Activation Pathway

Cellular Response to Viral Infection

Viral dsRNA Interferon (IFN) Signaling

Oligoadenylate Synthetases (OAS)

Synthesizes from

2'5'-Oligoadenylate (2-5A)

Inactive RNase L (Monomer)

nduces Dimerization

Active RNase L (Dimer)

Apoptosis

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

DEL Screening Workflow for RNase L Recruiters

Experimental Phases

Start: Purified Monomeric RNase L

Incubation with DNA-Encoded Library (DEL)

Wash to Remove Non-binders

Elution of RNase L-bound Ligands

PCR Amplification of DNA Barcodes

l

Next-Generation Sequencing (NGS)

l

Data Analysis & Enrichment Calculation

Selection of Enriched Compounds for Synthesis

Off-DNA Synthesis of Hit Compounds

Hit Validation Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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